molecular formula C5H8FNO4 B8817938 L-Glutamic acid, 4-(fluoro-18F)- CAS No. 1022082-18-3

L-Glutamic acid, 4-(fluoro-18F)-

Cat. No.: B8817938
CAS No.: 1022082-18-3
M. Wt: 164.12 g/mol
InChI Key: JPSHPWJJSVEEAX-OWPBQMJCSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[18F]Fluoroglutamic Acid is a radioconjugate composed of the radionuclide fluorine F 18 conjugated to L-glutamic acid, with potential imaging activity upon positron emission tomography (PET). Upon intravenous administration, the glutamic acid moiety of 4-[18F]fluoroglutamic acid specifically binds to tumor cells and is preferentially taken up by tumor cells due to the higher metabolic activity and enhanced glutaminolytic pathway in these cells compared to normal, healthy cells. Upon internalization and PET, tumor cells can be imaged and assessed. Tumor cells use the amino acid glutamine for nutritional purposes necessary for energy production and growth;  as tumor cells proliferate more rapidly than normal healthy cells, glutamine uptake is higher in certain cancer cells.

Properties

CAS No.

1022082-18-3

Molecular Formula

C5H8FNO4

Molecular Weight

164.12 g/mol

IUPAC Name

(2S)-2-amino-4-(18F)fluoranylpentanedioic acid

InChI

InChI=1S/C5H8FNO4/c6-2(4(8)9)1-3(7)5(10)11/h2-3H,1,7H2,(H,8,9)(H,10,11)/t2?,3-/m0/s1/i6-1

InChI Key

JPSHPWJJSVEEAX-OWPBQMJCSA-N

Isomeric SMILES

C([C@@H](C(=O)O)N)C(C(=O)O)[18F]

Canonical SMILES

C(C(C(=O)O)N)C(C(=O)O)F

Origin of Product

United States

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